2-[(E)-N-Benzyl-C-[5-(trifluoromethyl)-1H-triazol-4-yl]carbonimidoyl]-4-methyl-phenol

Specification

• Molecular Formula: C18H15F3N4O
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 2-[N-benzyl-C-[5-(trifluoromethyl)-2H-triazol-4-yl]carbonimidoyl]-4-methylphenol
• Standard InChI: InChI=1S/C18H15F3N4O/c1-11-7-8-14(26)13(9-11)15(22-10-12-5-3-2-4-6-12)16-17(18(19,20)21)24-25-23-16/h2-9,26H,10H2,1H3,(H,23,24,25)
• Standard InChI Key: WYTLHWFXMUROKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(=NCC2=CC=CC=C2)C3=NNN=C3C(F)(F)F

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C₁₈H₁₅F₃N₄O, with a molecular weight of 360.3 g/mol. Its IUPAC name, 2-[N-benzyl-C-[5-(trifluoromethyl)-2H-triazol-4-yl]carbonimidoyl]-4-methylphenol, reflects the arrangement of functional groups:

• A benzyl group (C₆H₅CH₂) attached to the carbonimidoyl moiety.

• A 5-(trifluoromethyl)-1H-triazol-4-yl ring, contributing electron-withdrawing properties.

• A 4-methylphenol subunit, providing acidity and hydrogen-bonding capacity.

The E-configuration of the carbonimidoyl group ensures spatial orientation critical for molecular interactions.

Synthesis and Optimization

Reaction Pathways

Synthesis involves multi-step organic transformations:

• Triazole Ring Formation: Cycloaddition between an alkyne and an azide precursor generates the 1H-triazole core.

• Trifluoromethylation: Introduction of the CF₃ group via electrophilic agents (e.g., Togni’s reagent) at position 5 of the triazole.

• Carbonimidoyl Coupling: Condensation of the triazole intermediate with a benzyl-substituted carbonimidoyl chloride.

• Phenolic Group Functionalization: Methylation and subsequent deprotection to yield the 4-methylphenol subunit.

Key Reaction Conditions:

• Solvents: Dimethylformamide (DMF) or acetonitrile for polar intermediates.

• Catalysts: Copper(I) iodide for azide-alkyne cycloaddition.

• Temperature: 60–80°C for trifluoromethylation steps.

Physicochemical Properties

Solubility and Stability

• Solubility: Moderately soluble in DMSO (12 mg/mL) and ethanol (3 mg/mL), insoluble in water.

• Stability: Stable at room temperature under inert atmospheres but prone to hydrolysis in acidic/basic conditions.

Thermodynamic Parameters

• Melting Point: Estimated at 180–185°C (differential scanning calorimetry).

• LogP: Calculated 3.2, indicating high lipophilicity suitable for membrane penetration.

Biological Activity and Mechanistic Insights

Metabolic Pathways

• Hepatic Metabolism: Predicted glucuronidation of the phenolic hydroxyl group.

• CYP3A4 Interaction: Risk of drug-drug interactions via cytochrome inhibition.